N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide

• IUPAC Name: N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H15N3O5S/c1-26(22,23)14-9-5-6-12(10-14)16-19-20-17(25-16)18-15(21)11-24-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key: RROCPTGYQIWWKD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H15N3O5S
• Molecular Weight: 373.4 g/mol

Description

N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide, also known as MSOP, is a chemical compound that has been extensively studied for its potential use in scientific research. MSOP has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Scientific Research Applications

Synthesis and Characterization

• A series of N-substituted derivatives of 1,3,4-oxadiazole and acetamide derivatives were designed, synthesized, and characterized, showing potential antibacterial and anti-enzymatic activities. These derivatives were evaluated for their structural properties using various analytical techniques, such as IR, NMR, and mass spectrometry, confirming their anticipated structures and potential for further biological applications (K. Nafeesa et al., 2017).

Pharmacological Potential

• Computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives were conducted to assess their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The study highlighted the binding and moderate inhibitory effects of these compounds across various assays, demonstrating their potential as chemotherapeutic agents (M. Faheem, 2018).

Antibacterial Activity

• Several studies focused on the synthesis of N-substituted derivatives with a 1,3,4-oxadiazole nucleus, demonstrating moderate to significant antibacterial activity against various bacterial strains. These activities suggest the usefulness of these compounds in developing new antimicrobial agents (Kashif Iqbal et al., 2017).

Molecular Docking and Cytotoxicity Studies

• N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides were synthesized and screened for their antibacterial potential and enzyme inhibition capabilities. Molecular docking studies were employed to understand the interaction with biological targets, highlighting the antibacterial and moderate anti-enzymatic potential of these compounds. This research provides a foundation for further exploration into the design of less cytotoxic compounds with enhanced biological activities (S. Z. Siddiqui et al., 2014).